3-Isothiazolecarboxylic acid, 5-phenyl-

• IUPAC Name: 5-phenyl-1,2-thiazole-3-carboxylic acid
• InChI: InChI=1S/C10H7NO2S/c12-10(13)8-6-9(14-11-8)7-4-2-1-3-5-7/h1-6H,(H,12,13)
• InChI Key: XHLZFLBTMYRLKD-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=CC(=NS2)C(=O)O
• Molecular Formula: C10H7NO2S
• DSSTOX Substance ID: DTXSID40736775
• Molecular Weight: 205.23 g/mol
• CAS RN: 1732-46-3

Description

3-Isothiazolecarboxylic acid, 5-phenyl- is a chemical compound belonging to the isothiazole group. It has a molecular formula of C10H7NO2S and a molecular weight of 205.23.

Molecular Structure Analysis

The molecular structure of 3-Isothiazolecarboxylic acid, 5-phenyl- consists of an isothiazole ring attached to a phenyl group and a carboxylic acid group.

Physical And Chemical Properties Analysis

The physical and chemical properties of 3-Isothiazolecarboxylic acid, 5-phenyl- include a molecular weight of 205.23 and a molecular formula of C10H7NO2S.

Scientific Research Applications

• Synthesis and Reactivity of Isothiazoles

  • Application : Isothiazoles are widely utilized in medicinal chemistry and organic synthesis due to unique properties of two electronegative heteroatoms in a 1,2-relationship. Major advances have taken place in the field of synthesis and functionalization of isothiazoles.
  • Methods : New condensation methods have emerged that address the challenges posed by unstable thiohydroxylamine. New metal-catalyzed approaches have been reported that deliver densely decorated isothiazoles bearing various sensitive functional groups.
  • Results : The emergence of novel heterocyclic architectures based on isothiazole opens the door for future investigations of this versatile heterocyclic scaffold.

• Biological Evaluation of Thiazole Derivatives

  • Application : Thiazoles, their derivatives, and isomers have gained considerable attention because of their broad applications in different fields, such as agrochemicals, industrial, and photographic sensitizers. They have pharmaceutical and biological activities that include antimicrobial, antiretroviral, antifungal, anticancer, antidiabetic, anti-inflammatory, anti-Alzheimer, antihypertensive, antioxidant, and hepatoprotective activities.
  • Methods : Modification of thiazole-based compounds at different positions to generate new molecules with potent antitumor, antioxidant, and antimicrobial activities is described.
  • Results : The compounds containing thiazole moieties are a prominent structural feature in a variety of natural products, such as vitamin B and penicillin.

• Growth Inhibitors of Mycobacterium Tuberculosis

  • Application : Isoxazole-based compounds, such as 5-phenyl-3-isoxazolecarboxylic acid ethyl esters, have been found to inhibit the growth of Mycobacterium tuberculosis. These compounds have shown excellent selectivity towards Mycobacterium tuberculosis and retained their activity against isoniazid (INH), rifampin (RMP), and streptomycin (SM) resistant strains.
  • Methods : The compounds were designed using a rational drug design approach. The structure-activity relationships (SAR) for a series of these compounds were investigated.
  • Results : Several compounds exhibited nanomolar activity against the replicating bacteria and low micromolar activity against the nonreplicating bacteria.

• Factor Xia Inhibitors

  • Application : 5-Phenyl-1H-pyrazole-3-carboxylic acid derivatives have been identified as privileged fragments for Factor Xia inhibitors’ lead discovery. Factor Xia is a major target for anticoagulant drug discovery due to reduced risk of bleeding.
  • Methods : The compounds were synthesized and assessed for their FXIa inhibitory potency.
  • Results : The lead compound exhibited good in vitro inhibitory potency against FXIa and excellent in vitro coagulation activities.

• Growth Inhibitors of Mycobacterium Tuberculosis

  • Application : 5-phenyl-3-isoxazolecarboxylic acid ethyl esters have been found to inhibit the growth of Mycobacterium tuberculosis. These compounds have shown excellent selectivity towards Mycobacterium tuberculosis and retained their activity against isoniazid (INH), rifampin (RMP), and streptomycin (SM) resistant strains.
  • Methods : The compounds were designed using a rational drug design approach. The structure-activity relationships (SAR) for a series of these compounds were investigated.
  • Results : Several compounds exhibited nanomolar activity against the replicating bacteria and low micromolar activity against the nonreplicating bacteria.

• Factor Xia Inhibitors

  • Application : 5-Phenyl-1H-pyrazole-3-carboxylic acid derivatives have been identified as privileged fragments for Factor Xia inhibitors’ lead discovery. Factor Xia is a major target for anticoagulant drug discovery due to reduced risk of bleeding.
  • Methods : The compounds were synthesized and assessed for their FXIa inhibitory potency.
  • Results : The lead compound exhibited good in vitro inhibitory potency against FXIa and excellent in vitro coagulation activities.

Safety And Hazards

While specific safety and hazard information for 3-Isothiazolecarboxylic acid, 5-phenyl- is not available, it’s important to handle all chemical compounds with care and appropriate safety measures.